Cas no 118863-81-3 (1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-phenyl-
• CAS No: 118863-81-3
• MF: C₁₄H₁₀ClN₃
• MW: 255.702301502228
• CID: 1208783
• PubChem ID: 644851
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-phenyl-
• 5-(2-chlorophenyl)-3-phenyl-1H-1,2,4-triazole
• BDBM44379
• 3-(2-chlorophenyl)-5-phenyl-1h-1,2,4-triazole
• HMS2414H20
• MLS-0016485.0001
• SCHEMBL646494
• CHEMBL1546037
• 5-(2-Chloro-phenyl)-3-phenyl-1H-[1,2,4]triazole
• AKOS000568110
• DTXSID90349399
• SR-01000318740-1
• cid_644851
• MLS-0016485.0002
• SR-01000318740
• BRD-K65598605-001-09-0
• MLS000073590
• 118863-81-3
• SMR000010326
• BDBM50518756

• Inchi： 1S/C14H10ClN3/c15-12-9-5-4-8-11(12)14-16-13(17-18-14)10-6-2-1-3-7-10/h1-9H,(H,16,17,18)
• InChI Key： AHWJVKKSEVAPMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 255.0565
• Monoisotopic Mass: 255.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57